Cas no 5326-23-8 (6-chloropyridine-3-carboxylic acid)

• Product Name: 6-chloropyridine-3-carboxylic acid
• CAS No: 5326-23-8
• MF: C₆H₄ClNO₂
• MW: 157.554460525513
• MDL: MFCD00006241
• CID: 45700
• PubChem ID: 79222
• Update Time: 2025-06-30

6-chloropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloronicotinic acid
• 6-Chloropyridine-3-carboxylic acid
• 3-Pyridinecarboxylic acid, 6-chloro-
• 2-chloropyridine-5-carboxylic acid
• 6-CHLORO-3-PYRIDINECARBOXYLIC ACID
• 6-Chloronicotinicacid Solution
• 6-Chloro-nicotinic acid
• 6-chloro nicotinic acid
• UAWMVMPAYRWUFX-UHFFFAOYSA-N
• 99V0U0120A
• 2-CHLORO-5-PYRIDINECARBOXYLIC ACID
• 6-chlornicotins
• PubChem2600
• 2-Chloroncotinic acid
• 6--Chloronicotinic acid
• KSC271K5B
• MLS000332521
• NSC277
• 6-Chloropyridine-3-carboxylic acid; 6-Chloro-3-pyridinecarboxylic acid; 3-Pyridinecarboxylic acid, 6-chloro-
• 2-chlor-5-pyridine carboxylic acid
• AB00659
• AC-2508
• EINECS 226-201-5
• Z104476110
• NICOTINIC ACID, 6-CHLORO-
• SCHEMBL104580
• BP-12853
• PD013638
• NS00014274
• Q26841281
• acetamiprid TP3
• 6-Chloronicotinic acid, purum, >=97.0% (T)
• DTXSID6063775
• UNII-99V0U0120A
• CHEBI:180996
• HMS2594D10
• HMS3380L09
• CS-D1204
• 2-chloro-5-pyridine carboxylic acid
• BB 0242383
• Acetamiprid metabolite IC-0
• NSC-277
• EN300-19925
• 6-chloronicotinic-acid
• 6-chloro-pyridine-3-carboxylic acid
• PS-5330
• 6ChloroNichotinicAcid
• MFCD00006241
• imidacloprid TP2
• W-105758
• NSC 277
• 6-Chloronicotinicacid
• 6-Chloropyridine-3-carboxylic acid, analytical standard
• BCP27398
• F2191-0190
• A15628
• 5326-23-8
• BDBM50486226
• SY001709
• FT-0621081
• InChI=1/C6H4ClNO2/c7-5-2-1-4(3-8-5)6(9)10/h1-3H,(H,9,10
• 6-Chloropyridine-3-carboxylic acid, 99%
• AM20061288
• NCGC00246336-01
• AKOS000119704
• CX1097
• CHEMBL1723657
• SMR000221815
• DB-024112
• 6-CHLORO-3-PYRIDINECABOXYLIC ACID
• 6-CHLOROPYRIDIN-3-CARBOXYLIC ACID
• 3-CARBOXY-6-CHLOROPYRIDINE
• DTXCID2041381
• STK711128
• 6-chloropyridine-3-carboxylic acid

• MDL： MFCD00006241
• Inchi： 1S/C6H4ClNO2/c7-5-2-1-4(3-8-5)6(9)10/h1-3H,(H,9,10)
• InChI Key： UAWMVMPAYRWUFX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=N1
• BRN： 115993

Computed Properties

• Exact Mass: 156.99300
• Monoisotopic Mass: 156.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2

Experimental Properties

• Color/Form: Solid
• Density: 0.5
• Melting Point: 190 °C (dec.) (lit.)
• Boiling Point: 330.1°C at 760 mmHg
• Flash Point: 192℃
• Refractive Index: 1.5870 (estimate)
• Solubility: deionized water: soluble
• Water Partition Coefficient: Soluble in water (2 mg/ml at 20°C), ethanol, methanol, DMSO, and slightly soluble in chloroform.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 50.19000
• LogP: 1.43320
• Decomposition: 192 ºC

6-chloropyridine-3-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S24/25-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：T
• Storage Condition：Store at room temperature
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 6-chloropyridine-3-carboxylic acid

6-Chloropyridine-3-carboxylic Acid (CAS No. 5326-23-8): A Comprehensive Overview

6-Chloropyridine-3-carboxylic acid (CAS No. 5326-23-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 6-chloronicotinic acid, is a derivative of pyridine, a six-membered heterocyclic aromatic compound with a chlorine atom and a carboxylic acid group attached to the pyridine ring. The unique chemical structure of 6-chloropyridine-3-carboxylic acid makes it an important intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical formula of 6-chloropyridine-3-carboxylic acid is C₇H₄ClNO₂, and it has a molecular weight of 171.56 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water, ethanol, and other polar solvents. Its physical and chemical properties, such as its melting point (197-199°C) and pKa value (4.7), are crucial for understanding its behavior in different chemical reactions and biological systems.

In recent years, 6-chloropyridine-3-carboxylic acid has been extensively studied for its potential applications in the development of novel drugs. One of the key areas of research has been its use as a building block in the synthesis of pyrazolo[1,5-a]pyrimidines, which are known for their potent antiviral and anticancer activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of several pyrazolo[1,5-a]pyrimidine derivatives using 6-chloropyridine-3-carboxylic acid as a starting material. These derivatives exhibited significant antiviral activity against human cytomegalovirus (HCMV) and were found to be less toxic to human cells compared to existing antiviral drugs.

Beyond its role in antiviral drug development, 6-chloropyridine-3-carboxylic acid has also shown promise in the treatment of neurodegenerative diseases. A study published in Neuropharmacology in 2020 investigated the neuroprotective effects of 6-chloropyridine-3-carboxylic acid derivatives on neuronal cells exposed to oxidative stress. The results indicated that these derivatives could effectively reduce oxidative damage and improve cell viability, suggesting their potential as therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

The versatility of 6-chloropyridine-3-carboxylic acid extends to its use in agrochemicals as well. In the agricultural sector, this compound is used as an intermediate in the synthesis of herbicides and fungicides. For example, a recent study published in Pest Management Science explored the use of 6-chloropyridine-3-carboxylic acid derivatives as selective herbicides for controlling broadleaf weeds in cereal crops. The derivatives demonstrated high efficacy with minimal impact on the environment, making them attractive candidates for sustainable agricultural practices.

The synthetic pathways for 6-chloropyridine-3-carboxylic acid have been well-documented in the literature. One common method involves the reaction of 3-cyanopyridine with chlorine gas followed by hydrolysis to form the carboxylic acid. Another approach involves the oxidative decarboxylation of 4-chloroisonicotinic acid using potassium permanganate or other oxidizing agents. These synthetic routes are cost-effective and scalable, making 6-chloropyridine-3-carboxylic acid readily available for various industrial applications.

In terms of safety and handling, 6-chloropyridine-3-carboxylic acid should be stored in a cool, dry place away from strong oxidizers and acids. Proper personal protective equipment (PPE) should be used when handling this compound to avoid skin contact and inhalation. While it is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols to ensure safe handling and disposal.

The future prospects for 6-chloropyridine-3-carboxylic acid are promising, driven by ongoing research into its potential applications in medicine and agriculture. As new synthetic methods are developed and more studies are conducted on its biological activities, it is likely that this compound will continue to play a significant role in advancing scientific knowledge and improving human health.